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Compound of Interest

Compound Name: NNC 38-1049

Cat. No.: B1679358

Essential Safety and Handling Guide for NNC 38-
1049

This document provides crucial safety and logistical information for the handling and disposal
of NNC 38-1049, a histamine H3 receptor antagonist. The following procedures are designed to
ensure the safety of laboratory personnel and are intended for researchers, scientists, and
professionals in drug development.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling NNC 38-1049, it is imperative to use appropriate personal protective equipment
and work in a controlled environment.[1] Although classified as not a hazardous substance or
mixture, adherence to safety protocols is essential.

Engineering Controls:
e Work in a well-ventilated area, preferably with an appropriate exhaust ventilation system.
e An accessible safety shower and eye wash station must be readily available.[1]

Personal Protective Equipment:
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o Eye Protection: Safety goggles with side-shields are required to prevent eye contact.[1]
» Hand Protection: Wear protective gloves.[1]
» Skin and Body Protection: Impervious clothing should be worn to protect the skin.[1]

o Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or
aerosols.[1]

Health and Safety Information
First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water after removing any
contact lenses. Ensure adequate flushing by separating the eyelids with fingers. A physician
should be consulted promptly.[1]

» Skin Contact: Thoroughly rinse the affected skin with plenty of water. Contaminated clothing
and shoes should be removed, and a physician should be consulted.[1]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
cardiopulmonary resuscitation (CPR), avoiding mouth-to-mouth resuscitation.[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting and seek immediate
medical attention.[1]

Stability and Storage:
 NNC 38-1049 is stable under recommended storage conditions.[1]

e Avoid strong acids/alkalis and strong oxidizing/reducing agents as they are incompatible
materials.[1]

o Under fire conditions, the substance may decompose and emit toxic fumes.[1] Suitable
extinguishing media include water spray, dry chemical, foam, and carbon dioxide.[1]

Quantitative Data Summary
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Property Value
Molecular Formula C19H25CIN202
Molecular Weight 348.87

CAS Number 757183-18-9

Experimental Protocols

While specific experimental protocols for NNC 38-1049 were not detailed in the safety-focused
documents, its application as a histamine H3 receptor antagonist has been noted in research
concerning obesity models.[2][3] Researchers using this compound should develop a detailed,
experiment-specific protocol that incorporates the safety measures outlined in this guide.

Operational and Disposal Plans
Handling and Storage:

e Avoid inhalation, as well as contact with eyes and skin.[1]

e Prevent the formation of dust and aerosols.[1]

o Store in a tightly closed container in a dry, well-ventilated place.

Accidental Release Measures:

In the event of a spill, use full personal protective equipment.[1]

Ensure adequate ventilation and evacuate personnel to safe areas.[1]

Prevent further leakage and keep the product away from drains and water courses.[1]

Absorb solutions with a liquid-binding material such as diatomite.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal:
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» Dispose of contaminated material in accordance with institutional and governmental
regulations.

Workflow for Handling NNC 38-1049

Safe Handling Workflow for NNC 38-1049

Click to download full resolution via product page

Caption: Workflow for the safe handling of NNC 38-1049.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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